N-({1-[(2-chlorophenyl)methyl]benzimidazol-2-yl}methyl)-N-methylacetamide

• IUPAC Name: N-[[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]methyl]-N-methylacetamide
• InChI: InChI=1S/C18H18ClN3O/c1-13(23)21(2)12-18-20-16-9-5-6-10-17(16)22(18)11-14-7-3-4-8-15(14)19/h3-10H,11-12H2,1-2H3
• InChI Key: YRRWGNDCSTUMDS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=NC2=CC=CC=C2N1CC3=CC=CC=C3Cl
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 327.8 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its biological activity.

Synthesis Analysis

The usual synthesis of benzimidazole derivatives involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to exhibit a wide range of biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well as antidiabetic activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on their specific structure. For example, benzimidazole itself is a white crystal.

Scientific Research Applications

Antibacterial and Antiparasitic Activity

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Antimicrobial Potential

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Anti-HIV-1 Activity

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Tuberculosis Treatment

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Synthetic Methodology Development

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Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse and depends on their chemical structure. Some act by interacting with the biopolymers of the living system due to their structural similarity with naturally occurring nucleotides.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives depend on their specific structure and use. Some benzimidazole derivatives are used as pharmaceuticals and have been tested for safety in humans.

Future Directions

The development of original synthetic methods allowing the access to new 5-nitroimidazole derivatives is likely to be of interest for medicinal chemistry. The prevalence of benzimidazole cores in biologically active molecules has stimulated the need for elegant and efficient ways to make these heterocyclic leads.